Cas no 62625-29-0 (Cresol Red Sodium Salt)

Cresol Red Sodium Salt Properties

Names and Identifiers

• Sodium 4-(3-(4-hydroxy-3-methylphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl)-2-methylphenolate
• o-Cresolsulphonephthalein sodium salt
• Cresol Red sodium salt
• Cresolsodiumsalt
• Sodium hydrogen 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-methylphenolate) S,S-dioxide
• Cresol Red
• CresolRed,sodiumsalt,watersoluble,indicator,pure25GR
• Cresol Red, sodiuM salt, pure, water soluble, indicator
• CRESOL RED,WATER SOLUBLE
• IND
• O-CRESOL RED,WATER SOLUBLE
• SODIUM CRESOL RED
• Cresol Red Sodium Salt
• phenol,4,4’-(3h-2,1-benzoxathiol-3-ylidene)bis[2-methyl-,s,s-dioxide,monosod
• 2-CRESOLSULFONEPHTHALEIN SODIUM SALT
• CRESOL RED, WATER SOLUBLE
• LABOTEST-BB LT00159735
• o-Cresol Red, sodium salt
• Cresol red sodium
• CRESOL RED SODIUM SALT
• +Expand

• MDL： MFCD26940263
• InChIKey： OUMMIBMDWMSXKF-UHFFFAOYSA-N
• Inchi： 1S/C21H18O5S.Na.H/c1-13-11-15(7-9-18(13)22)21(16-8-10-19(23)14(2)12-16)17-5-3-4-6-20(17)27(24,25)26-21;;/h3-12,22-23H,1-2H3;;
• SMILES： O=S1(C2C=CC=CC=2C(C2C=CC(O)=C(C)C=2)(C2C=CC(O)=C(C)C=2)O1)=O.[NaH]

Computed Properties

• Exact Mass: 404.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 382.087494
• Heavy Atom Count: 28
• Complexity: 650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 3.7
• Surface Charge: 0
• Topological Polar Surface Area: 86.7

Experimental Properties

• LogP: 4.57260
• PSA: 102.88000
• Water Partition Coefficient: dissolution
• Boiling Point: 561.9 °C at 760 mmHg
• Melting Point: 250 ºC (dec.)
• Vapor Pressure: No data available
• Flash Point: 293.6 °C
• Solubility: Solubility Soluble in water, ethanol
• Color/Form: Powder.
• Solubility: Soluble in water.
• pka: 1.0(at 25℃)
• λmax: 425nm
• PH: 0.2 (red) - 1.8 (yellow) and 7.2 (yellow) - 8.8 (red)
• Density: 1.404

Cresol Red Sodium Salt Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store in cold storage.
• Risk Phrases： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Signal Word：warning
• TSCA：Yes

Cresol Red Sodium Salt Customs Data

• HS CODE：29147000

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments